Cas no 2138258-22-5 (tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138258-22-5
• MF: C₉H₁₂N₆O₂
• MW: 236.230580329895
• CID: 6300005
• PubChem ID: 165489064
• Update Time: 2025-06-13

tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138258-22-5
• tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate
• EN300-786674

• Inchi： 1S/C9H12N6O2/c1-9(2,3)17-8(16)6-5(12-15-13-6)7-10-4-11-14-7/h4H,1-3H3,(H,10,11,14)(H,12,13,15)
• InChI Key： DAWAFGVABSVUPN-UHFFFAOYSA-N
• SMILES： O(C(C1C(C2=NC=NN2)=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.10217365g/mol
• Monoisotopic Mass: 236.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of tert-Butyl 5-(1H-1,2,4-Triazol-3-yl)-1H-1,2,3-Triazole-4-Carboxylate (CAS: 2138258-22-5)

The compound tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138258-22-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of this compound as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery. The presence of both triazole and carboxylate functional groups in its structure allows for diverse chemical modifications, making it a valuable scaffold for the development of novel bioactive molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases.

One of the most notable applications of tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate is its role in the development of antiviral agents. Recent in vitro studies have demonstrated its efficacy against a range of viral pathogens, including influenza and coronaviruses. The compound's ability to interfere with viral replication mechanisms has been attributed to its interaction with key viral proteins, making it a promising candidate for further preclinical evaluation.

In addition to its antiviral properties, this compound has also shown potential as an anti-inflammatory agent. Preliminary studies indicate that it can modulate the activity of inflammatory cytokines, such as TNF-α and IL-6, suggesting its utility in the treatment of chronic inflammatory conditions. Further mechanistic studies are underway to elucidate the precise molecular pathways involved in its anti-inflammatory effects.

The synthesis of tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity. Advances in catalytic methods, such as click chemistry, have facilitated the efficient construction of the triazole ring, which is a critical step in the synthesis process. These improvements have enabled the large-scale production of the compound, paving the way for its broader application in drug development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the progression of this compound into clinical trials.

In conclusion, tert-butyl 5-(1H-1,2,4-triazol-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138258-22-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable tool in medicinal chemistry. Continued research efforts are expected to uncover new applications and optimize its pharmacological properties, ultimately contributing to the advancement of chemical biology and drug discovery.